Cas no 39711-79-0 (N-Ethyl-2-isopropyl-5-methylcyclohexanecarboxamide)

N-Ethyl-2-isopropyl-5-methylcyclohexanecarboxamide Properties

Names and Identifiers

• N-Ethyl-2-isopropyl-5-methylcyclohexanecarboxamide
• N-ethyl-L-menthylformylamine
• Menthane carboxamide
• N-Ethyl-p-menthane-3-carboxamide
• N-Ethyl-(P)-menthane-3-carboxamide
• N-ethyl-5-methyl-2-propan-2-ylcyclohexane-1-carboxamide
• WS 3
• WS-3
• N-Ethyl-2-(isopropyl)-5-methylcyclohexanecarboxamide
• N-Ethyl-5-methyl-2-(1-methylethyl)-cyclohexane-carboxamide
• N-Ethyl-2-isopropyl-5-methylcyclohexane carboxamide（Menthol Carboxamide）
• N-Ethyl-PARA-Menthan-3-Carboxamide
• Ethyl menthane carboxamide
• N-Ethyl-4-menthane-3-carboxamide
• Cyclohexanecarboxamide, N-ethyl-5-methyl-2-(1-methylethyl)-
• FEMA No. 3455
• N-Ethyl-2-isopropyl-5-methylcyclohexane carboxamide
• N-Ethyl-5-methyl-2-(1-methylethyl)cyclohexanecarboxamide
• TRPM8 antagonist WS-3
• N-Ethyl-5-methyl-2-(1-methylethyl)-cyclohexanecar
• +Expand

• MDL： MFCD00130071
• InChIKey： VUNOFAIHSALQQH-UHFFFAOYSA-N
• Inchi： 1S/C13H25NO/c1-5-14-13(15)12-8-10(4)6-7-11(12)9(2)3/h9-12H,5-8H2,1-4H3,(H,14,15)
• SMILES： O=C(C1([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])C([H])([H])C1([H])C([H])(C([H])([H])[H])C([H])([H])[H])N([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 211.19400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Heavy Atom Count: 15
• Complexity: 213
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 29.1

Experimental Properties

• LogP: 3.22180
• PSA: 29.10000
• Merck: 3825
• Refractive Index: 1.4410 (estimate)
• Water Partition Coefficient: Insoluble
• Boiling Point: 340.5℃ at 760 mmHg
• Melting Point: 96.0 to 102.0 deg-C
• Flash Point: 205.7℃
• FEMA: 3455
• Color/Form: White crystals
• Solubility: Insoluble in water.
• Specific Rotation: D -49 to -54°
• Density: 0.9305 (rough estimate)

N-Ethyl-2-isopropyl-5-methylcyclohexanecarboxamide Security Information

• Symbol: GHS05 GHS07
• WGK Germany：2
• Safety Term：S26;S39
• Safety Instruction： S39-S26
• Risk Phrases：R36
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302,H318
• Warning Statement： P280,P305+P351+P338
• Prompt：dangerous
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： 22-41
• Signal Word：Danger
• Toxicity：LD50 in mice, rats (g/kg): 5.3, 2.9 orally (Parrish)

N-Ethyl-2-isopropyl-5-methylcyclohexanecarboxamide Customs Data

• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides